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Compound of Interest

Compound Name: Codeine hydrochloride

CAS No.: 1422-07-7

Cat. No.: B073730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analytical profile of the Codeine
Hydrochloride reference standard. The information presented herein is curated for

researchers, scientists, and drug development professionals, offering detailed methodologies

and quantitative data to support quality control, analytical method development, and research

applications.

Physicochemical Properties
Codeine Hydrochloride is the hydrochloride salt of codeine, an opiate alkaloid. As a reference

standard, it is a well-characterized material essential for ensuring the accuracy and reliability of

analytical measurements.
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Property Value Reference

Chemical Name

(5α,6α)-7,8-Didehydro-4,5-

epoxy-3-methoxy-17-

methylmorphinan-6-ol

hydrochloride

[1]

Molecular Formula C₁₈H₂₁NO₃ · HCl [2]

Molecular Weight 335.83 g/mol [2]

CAS Number 1422-07-7 [2]

Appearance
White or almost white

crystalline powder
[3]

Solubility
Freely soluble in water, slightly

soluble in alcohol.
[3]

Spectroscopic Analysis
Spectroscopic techniques are fundamental for the identification and structural elucidation of the

Codeine Hydrochloride reference standard.

Infrared (IR) Spectroscopy
Infrared spectroscopy is a primary method for the identification of Codeine Hydrochloride.

The IR spectrum exhibits characteristic absorption bands corresponding to the functional

groups present in the molecule.

Key IR Absorption Bands (KBr Disc)
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Wavenumber (cm⁻¹) Assignment

~3400 O-H stretching (hydroxyl group)

~3000-2800 C-H stretching (aliphatic and aromatic)

~1600 C=C stretching (aromatic ring)

~1500 Aromatic ring vibrations

~1280 C-O-C stretching (ether)

~1120 C-O stretching (hydroxyl)

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectrophotometry is a quantitative technique used for the assay of Codeine
Hydrochloride. The analysis is typically performed in an acidic solution.

Parameter Value

Solvent 0.1 M Hydrochloric Acid

λmax ~285 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical structure and is a powerful

tool for confirming the identity and purity of the reference standard. While specific chemical shift

values can vary slightly based on the solvent and instrument, typical values are provided

below.

¹H NMR Spectral Data (in a suitable deuterated solvent like D₂O or CDCl₃)
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Chemical Shift (ppm) Multiplicity Assignment

6.6-6.7 d Aromatic protons

4.9 d H-5

4.2 m H-6

3.8 s -OCH₃

2.4 s -NCH₃

¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

142-147 Aromatic C-O

113-130 Aromatic C-H and C-C

91 C-5

66 C-6

56 -OCH₃

43 -NCH₃

20-47 Other aliphatic carbons

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of

Codeine Hydrochloride. Electron ionization (EI) is a common technique for this analysis.

m/z Interpretation

299 [M]⁺ (molecular ion of the free base)

242 [M - C₂H₅N - CH₃]⁺

162 Retro-Diels-Alder fragmentation product
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Chromatographic Analysis
Chromatographic techniques are essential for the separation, identification, and purity

assessment of Codeine Hydrochloride.

High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for determining the purity of the Codeine Hydrochloride
reference standard and for assaying its content in formulations. A typical reversed-phase

method is outlined below.

Parameter Condition

Column C18 (e.g., 4.6 mm x 150 mm, 5 µm)

Mobile Phase

A mixture of an aqueous buffer (e.g., phosphate

buffer pH 3.0) and an organic modifier (e.g.,

methanol or acetonitrile)

Flow Rate 1.0 - 1.5 mL/min

Detection UV at 285 nm

Temperature Ambient or controlled (e.g., 30 °C)

Gas Chromatography (GC)
GC, often coupled with a mass spectrometer (GC-MS), is a sensitive method for the analysis of

codeine. Derivatization is typically required to increase the volatility of the molecule.
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Parameter Condition

Column
Capillary column (e.g., DB-1, 30 m x 0.25 mm,

0.25 µm)

Carrier Gas Helium

Injector Temperature 250 °C

Oven Program
Temperature gradient (e.g., starting at 150 °C,

ramping to 300 °C)

Detector
Flame Ionization Detector (FID) or Mass

Spectrometer (MS)

Derivatization
Silylation (e.g., with BSTFA) or acylation (e.g.,

with propionic anhydride)

Thin-Layer Chromatography (TLC)
TLC is a simple and rapid technique for the identification and semi-quantitative analysis of

Codeine Hydrochloride.

Parameter Condition

Stationary Phase Silica gel 60 F₂₅₄

Mobile Phase
A mixture of solvents such as chloroform,

methanol, and ammonia.

Visualization
UV light (254 nm) and/or a suitable spray

reagent (e.g., acidified iodoplatinate).

Thermal Analysis
Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA) provide information on the thermal properties of the

reference standard, such as melting point and decomposition temperature. Data for codeine

phosphate is often used as a reference, as it exhibits similar thermal behavior.
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Technique Observation

DSC

Endothermic peak corresponding to the melting

point, which may be preceded by peaks related

to the loss of water of hydration.

TGA

Weight loss corresponding to the loss of water

of hydration, followed by decomposition at

higher temperatures.

Experimental Protocols & Visualizations
Experimental Workflow for Identification of Codeine
Hydrochloride Reference Standard
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Spectroscopic Identification

Chromatographic Identification

Infrared Spectroscopy Compare with
Known Spectra/Standard

UV-Vis Spectroscopy

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry

Thin-Layer Chromatography

HPLC (Retention Time)

GC (Retention Time)

Codeine HCl
Reference Standard Identity Confirmed

Click to download full resolution via product page

Caption: Workflow for the identification of Codeine Hydrochloride reference standard.

HPLC Purity Determination Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b073730/docs?utm_src=pdf-body-img#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/product/b073730/docs?utm_src=pdf-body#analytical-profile-of-codeine-hydrochloride-reference-standard-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Standard
and Sample Solutions

Perform System Suitability Tests
(e.g., resolution, tailing factor)

Inject Standard and Sample
Solutions into HPLC

Obtain Chromatograms

Integrate Peaks and Calculate
Peak Areas

Calculate Purity
(Area Percent Method)

Report Purity Result

Click to download full resolution via product page

Caption: Workflow for HPLC purity determination of Codeine Hydrochloride.

Logical Relationship of Analytical Tests for
Characterization
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Caption: Logical relationship of analytical tests for comprehensive characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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